Cas no 1384268-53-4 ((s)-3-(4-Fluorophenyl)pyrrolidine hydrochloride)

• Product Name: (s)-3-(4-Fluorophenyl)pyrrolidine hydrochloride
• CAS No: 1384268-53-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD08751492
• CID: 4593005
• PubChem ID: 71742219
• Update Time: 2025-06-08

(s)-3-(4-Fluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (s)-3-(4-fluorophenyl)pyrrolidine hydrochloride
• (S)-3-(4-FLUOROPHENYL)PYRROLIDINE HCL
• (S)-3-(4-Fluoro-phenyl)-pyrrolidine hydrochloride
• (S)-3-(4-Fluorophenyl)pyrrolidinehydrochloride
• (3S)-3-(4-fluorophenyl)pyrrolidine;hydrochloride
• 1384268-53-4
• CS-0132074
• (3S)-3-(4-FLUOROPHENYL)PYRROLIDINE HYDROCHLORIDE
• MFCD08751492
• (s)-3-(4-Fluorophenyl)pyrrolidine hydrochloride

• MDL： MFCD08751492
• Inchi： 1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;/h1-4,9,12H,5-7H2;1H/t9-;/m1./s1
• InChI Key： VTAHBZWBOYHJTB-SBSPUUFOSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@H]1CNCC1

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (s)-3-(4-Fluorophenyl)pyrrolidine hydrochloride

Comprehensive Overview of (S)-3-(4-Fluorophenyl)pyrrolidine Hydrochloride (CAS No. 1384268-53-4): Properties, Applications, and Research Insights

(S)-3-(4-Fluorophenyl)pyrrolidine hydrochloride (CAS No. 1384268-53-4) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. This fluorinated pyrrolidine derivative is characterized by its stereospecific (S)-configuration, which plays a critical role in its biological activity and synthetic applications. The compound’s hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial use.

In recent years, the demand for chiral building blocks like (S)-3-(4-Fluorophenyl)pyrrolidine has surged due to their utility in asymmetric synthesis and drug development. Researchers frequently explore its potential as a pharmacophore in central nervous system (CNS) drug candidates, given the 4-fluorophenyl moiety’s ability to modulate receptor binding affinity. The compound’s CAS registry number (1384268-53-4) is often searched in databases such as SciFinder and Reaxys for patent reviews or purity verification.

From a synthetic perspective, (S)-3-(4-Fluorophenyl)pyrrolidine HCl is synthesized via enantioselective methods, including asymmetric hydrogenation or resolution techniques. Its pyrrolidine scaffold is a common feature in bioactive molecules, contributing to its popularity in medicinal chemistry. Notably, the fluorine atom in the 4-position of the phenyl ring improves metabolic stability and lipophilicity—key factors in optimizing drug-like properties.

The compound’s applications extend to catalysis and ligand design, where its chiral environment facilitates stereocontrol in reactions like cross-coupling or cycloadditions. Analytical techniques such as HPLC and NMR are routinely employed to confirm its enantiomeric purity (>98% ee), a critical parameter for regulatory compliance in pharmaceutical manufacturing.

Emerging trends highlight its exploration in neurodegenerative disease research, aligning with global interest in Alzheimer’s and Parkinson’s therapeutics. Searches for "fluorinated pyrrolidines in CNS drugs" or "CAS 1384268-53-4 supplier" reflect its commercial and academic demand. Environmental and safety profiles of such compounds are also scrutinized, with green chemistry principles guiding modern synthesis routes.

In summary, (S)-3-(4-Fluorophenyl)pyrrolidine hydrochloride (CAS No. 1384268-53-4) exemplifies the intersection of structural specificity and functional versatility. Its role in advancing precision medicine and catalysis ensures sustained relevance, while rigorous characterization protocols uphold quality standards across industries.